N-(2-benzoyl-4-chlorophenyl)-2,3-dichlorobenzamide

• IUPAC Name: N-(2-benzoyl-4-chlorophenyl)-2,3-dichlorobenzamide
• InChI: InChI=1S/C20H12Cl3NO2/c21-13-9-10-17(15(11-13)19(25)12-5-2-1-3-6-12)24-20(26)14-7-4-8-16(22)18(14)23/h1-11H,(H,24,26)
• InChI Key: JJHOVJBXSRBPEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)NC(=O)C3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C20H12Cl3NO2
• Molecular Weight: 404.7 g/mol

Description

N-(2-benzoyl-4-chlorophenyl)-2,3-dichlorobenzamide, commonly known as BCDMA, is a chemical compound that has been extensively used in scientific research. BCDMA is a member of the benzamide family of compounds and is widely known for its pharmacological properties.

Mechanism of Action

The mechanism of action of BCDMA is not fully understood. However, it is believed that BCDMA exerts its pharmacological effects by inhibiting the activity of enzymes such as histone deacetylases and sirtuins. These enzymes play a role in the regulation of gene expression and cellular metabolism.
Biochemical and Physiological Effects:
BCDMA has been shown to have a wide range of biochemical and physiological effects. BCDMA has been shown to induce apoptosis in cancer cells, reduce the formation of amyloid plaques in the brain, and improve insulin sensitivity in diabetic patients. BCDMA has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of BCDMA is its ability to selectively target cancer cells while leaving healthy cells unharmed. This makes BCDMA a promising candidate for the development of cancer treatments. However, one of the limitations of BCDMA is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of BCDMA. One direction is the development of more efficient synthesis methods for BCDMA. Another direction is the study of BCDMA in combination with other compounds for the treatment of cancer and other diseases. Additionally, the study of the mechanism of action of BCDMA could lead to the development of more potent and selective compounds.

Synthesis Methods

BCDMA can be synthesized through a series of chemical reactions. The first step in the synthesis involves the reaction of 2,4-dichlorobenzoic acid with thionyl chloride to form 2,4-dichlorobenzoyl chloride. The second step involves the reaction of 2,4-dichlorobenzoyl chloride with 4-chloroaniline to form N-(2-benzoyl-4-chlorophenyl)-4-chlorobenzamide. The final step involves the reaction of N-(2-benzoyl-4-chlorophenyl)-4-chlorobenzamide with thionyl chloride to form BCDMA.

Scientific Research Applications

BCDMA has been used in a wide range of scientific research applications. One of the most common applications of BCDMA is in the study of cancer. BCDMA has been shown to inhibit the growth of cancer cells by inducing apoptosis. BCDMA has also been used in the study of Alzheimer's disease, where it has been shown to reduce the formation of amyloid plaques in the brain. BCDMA has also been used in the study of diabetes, where it has been shown to improve insulin sensitivity.